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Compound of Interest

Compound Name: Odoratone

Cat. No.: B1144338 Get Quote

An In-depth Whitepaper for Researchers, Scientists, and Drug Development Professionals

Introduction
Odoratone, a tetracyclic triterpenoid with the molecular formula C30H48O4, has been

identified in several plant species and is a subject of interest for its potential biological

activities. This technical guide provides a comprehensive overview of the discovery, history,

and detailed methodologies for the isolation of Odoratone from its known natural sources. The

information is compiled from key scientific literature to facilitate further research and

development.

Physicochemical Properties of Odoratone
A summary of the key physicochemical properties of Odoratone is presented in Table 1. This

data is essential for its characterization and analysis.
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Property Value Source

Molecular Formula C30H48O4 PubChem

Molecular Weight 472.7 g/mol PubChem

IUPAC Name

(5R,9R,10R,13S,14S,17S)-17-

[(1R)-1-[(2R,3R,4S)-3,4-

dihydroxy-5,5-dimethyloxolan-

2-yl]ethyl]-4,4,10,13,14-

pentamethyl-

1,2,5,6,9,11,12,15,16,17-

decahydrocyclopenta[a]phena

nthren-3-one

PubChem

CAS Number 16962-90-6 PubChem

Historical Context and Discovery
The history of Odoratone's discovery is rooted in the phytochemical investigation of plants

from the Meliaceae family, known for their rich content of complex triterpenoids. While the

precise first isolation and characterization of Odoratone is not definitively documented in a

single, seminal publication, its presence has been reported in several key studies.

Initially, Odoratone was identified as a constituent of Cedrela odorata. Later research by

Siddiqui et al. in 2003 reported its isolation from the leaves of Azadirachta indica (Neem), a

plant renowned for its medicinal and insecticidal properties. More recently, a 2021 study by

Mouth et al. led to the isolation of Odoratone from the bark of Entandrophragma candollei and,

significantly, a correction of its previously reported chemical structure. These studies form the

basis of our current understanding of this natural compound.

Experimental Protocols for the Isolation of
Odoratone
Detailed methodologies for the extraction and purification of Odoratone are crucial for its

further study. The following protocols are based on the procedures described in the scientific

literature for its isolation from Azadirachta indica and Entandrophragma candollei.
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Isolation from Azadirachta indica (Neem) Leaves
The following protocol is adapted from the work of Siddiqui et al. (2003).

1. Plant Material and Extraction:

Fresh leaves of Azadirachta indica are collected and shade-dried.

The dried leaves are coarsely powdered.

The powdered material is subjected to extraction with methanol (MeOH) at room

temperature.

The methanolic extract is then filtered and concentrated under reduced pressure to yield a

crude extract.

2. Fractionation and Chromatography:

The crude methanolic extract is partitioned between ethyl acetate (EtOAc) and water.

The EtOAc-soluble fraction is collected and dried.

This fraction is then subjected to column chromatography over silica gel.

The column is eluted with a gradient of solvents, typically starting with n-hexane and

gradually increasing the polarity with the addition of ethyl acetate.

Fractions are collected and monitored by thin-layer chromatography (TLC).

3. Purification:

Fractions containing Odoratone are combined and further purified by preparative thin-layer

chromatography (pTLC) or repeated column chromatography.

The final purification yields Odoratone as a pure compound.

4. Structure Elucidation:
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The structure of the isolated compound is confirmed by spectroscopic methods, including

1H-NMR, 13C-NMR, and mass spectrometry.
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Workflow for the isolation of Odoratone from Azadirachta indica.

Isolation from Entandrophragma candollei Bark
The following protocol is based on the methodology described by Mouth et al. (2021).

1. Plant Material and Extraction:

The stem bark of Entandrophragma candollei is collected, air-dried, and powdered.

The powdered bark is extracted with a mixture of dichloromethane (CH2Cl2) and methanol

(MeOH) (1:1) at room temperature.

The resulting extract is filtered and concentrated to yield a crude extract.

2. Solvent Partitioning and Fractionation:

The crude extract is subjected to solvent-solvent partitioning to separate compounds based

on their polarity.

The resulting fractions are then subjected to a series of chromatographic techniques.

3. Chromatographic Purification:

The fractions are first separated by vacuum liquid chromatography (VLC) on silica gel.

Further purification is achieved through repeated column chromatography on silica gel and

Sephadex LH-20.

The selection of fractions for further purification is guided by TLC analysis.

4. Final Isolation:

The final purification steps may involve preparative TLC or crystallization to obtain pure

Odoratone.

5. Structural Correction and Elucidation:
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The structure of the isolated Odoratone was rigorously analyzed using 1D and 2D NMR

spectroscopy, as well as single-crystal X-ray diffraction, which led to the correction of its

previously reported stereochemistry.
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Workflow for the isolation of Odoratone from Entandrophragma candollei.
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Biological Activity and Signaling Pathways
The biological activities of Odoratone are still under preliminary investigation. The primary

reported activity is its insecticidal effect.

Insecticidal Activity
Siddiqui et al. (2003) reported that Odoratone exhibited insecticidal activity against the fourth

instar larvae of the mosquito Anopheles stephensi, the primary vector for malaria in urban

India.

Compound
Target
Organism

Bioassay Result (LC50) Source

Odoratone

Anopheles

stephensi

(larvae)

Larvicidal assay 154 ppm
Siddiqui et al.

(2003)

The precise mechanism of action for the insecticidal activity of Odoratone has not been

elucidated. However, triterpenoids, in general, are known to act as neurotoxins, growth

inhibitors, or antifeedants in insects. Further research is required to determine the specific

molecular targets and signaling pathways affected by Odoratone in insects.

Cytotoxic Activity
While specific studies on the cytotoxic mechanism of Odoratone are limited, the broader class

of tirucallane triterpenoids has been shown to exhibit cytotoxic effects against various cancer

cell lines. The potential mechanisms often involve the induction of apoptosis through various

signaling pathways. However, at present, there is no direct evidence linking Odoratone to

specific signaling pathways in mammalian cells.

Conclusion and Future Directions
Odoratone is a tirucallane-type triterpenoid that has been successfully isolated from multiple

plant sources, with detailed protocols available for its extraction and purification. Its reported

insecticidal activity suggests potential applications in the development of natural pesticides.

However, significant gaps in our knowledge remain. Future research should focus on:
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Elucidating the Mechanism of Action: In-depth studies are needed to understand the

molecular targets and signaling pathways responsible for its insecticidal and any potential

cytotoxic effects.

Broadening the Scope of Bioactivity Screening: A comprehensive evaluation of Odoratone
against a wider range of biological targets is warranted to uncover its full therapeutic

potential.

Optimizing Isolation and Synthesis: The development of more efficient isolation techniques

or a total synthesis route would be beneficial for obtaining larger quantities of Odoratone for

extensive research.

This technical guide provides a solid foundation for researchers and drug development

professionals to build upon in their future investigations of Odoratone.

To cite this document: BenchChem. [The Isolation of Odoratone: A Technical Guide to its
Discovery and Extraction]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1144338#discovery-and-history-of-odoratone-
isolation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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